Benzyl (5r)-5-methyl-1,4-diazepane-1-carboxylate

• IUPAC Name: benzyl (5R)-5-methyl-1,4-diazepane-1-carboxylate
• InChI: InChI=1S/C14H20N2O2/c1-12-7-9-16(10-8-15-12)14(17)18-11-13-5-3-2-4-6-13/h2-6,12,15H,7-11H2,1H3/t12-/m1/s1
• InChI Key: DQUGXUOXPVSJFN-GFCCVEGCSA-N
• Canonical SMILES: CC1CCN(CCN1)C(=O)OCC2=CC=CC=C2
• Isomeric SMILES: C[C@@H]1CCN(CCN1)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

Benzyl (5r)-5-methyl-1,4-diazepane-1-carboxylate, also known as Benzyl 5-methyl-1,4-diazepane-1-carboxylate, is an organic compound with the molecular formula C10H14N2O2. It is a white crystalline solid with a melting point of 93-95°C. Benzyl 5-methyl-1,4-diazepane-1-carboxylate is used as a reagent in organic synthesis, as a ligand in catalysis, and as a pharmaceutical intermediate.

Scientific Research Applications

• Synthesis and Chemical Properties :

  • A practical synthesis method for (S)-tert-butyl 3-methyl-1,4-di­azepane-1-carboxylate, a key intermediate in Rho–kinase inhibitor K-115, has been established. This synthesis involves the construction of the chiral 1,4-diazepane via intramolecular Fukuyama–Mitsunobu cyclization starting from commercially available 2-aminopropan-1-ol (Gomi, Kouketsu, Ohgiya, & Shibuya, 2012).
  • Efficient synthesis methods for 1,4-diazepin-5-ones under microwave irradiation have been developed, offering a new access to 1,4-diazepane derivatives (Wlodarczyk, Gilleron, Millet, Houssin, & Hénichart, 2007).

• Pharmacological Applications :

  • The synthesis of 1,4-diazepanes with various substituents, starting from enantiomerically pure amino acids, indicates the potential for these compounds in drug development, particularly as σ1 receptor ligands (Fanter, Müller, Schepmann, Bracher, & Wünsch, 2017).
  • Studies on manganese(III) complexes of bisphenolate ligands, including 1,4-bis(2-hydroxy-benzyl)-1,4-diazepane, have been conducted to understand their role in olefin epoxidation, a reaction important in pharmaceutical synthesis (Sankaralingam & Palaniandavar, 2014).

• Molecular Biology and Chemistry :

  • 1-Benzyl-1,4-diazepane has been investigated as an efflux pump inhibitor in Escherichia coli, which is significant for understanding bacterial resistance mechanisms and developing new antimicrobial strategies (Casalone et al., 2020).